Cas no 2679859-27-7 (tert-butyl N-(1R)-1-(4-bromophenyl)-3,3,3-trifluoropropylcarbamate)

• Product Name: tert-butyl N-(1R)-1-(4-bromophenyl)-3,3,3-trifluoropropylcarbamate
• CAS No: 2679859-27-7
• MF: C₁₄H₁₇BrF₃NO₂
• MW: 368.189493894577
• CID: 5619360
• PubChem ID: 165922950
• Update Time: 2025-06-11

tert-butyl N-(1R)-1-(4-bromophenyl)-3,3,3-trifluoropropylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28300646
• tert-butyl N-[(1R)-1-(4-bromophenyl)-3,3,3-trifluoropropyl]carbamate
• 2679859-27-7
• tert-butyl N-(1R)-1-(4-bromophenyl)-3,3,3-trifluoropropylcarbamate

• Inchi： 1S/C14H17BrF3NO2/c1-13(2,3)21-12(20)19-11(8-14(16,17)18)9-4-6-10(15)7-5-9/h4-7,11H,8H2,1-3H3,(H,19,20)/t11-/m1/s1
• InChI Key： WWKBPGBKDYNWDP-LLVKDONJSA-N
• SMILES： BrC1C=CC(=CC=1)[C@@H](CC(F)(F)F)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 367.03948g/mol
• Monoisotopic Mass: 367.03948g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(1R)-1-(4-bromophenyl)-3,3,3-trifluoropropylcarbamate

Introduction to tert-butyl N-(1R)-1-(4-bromophenyl)-3,3,3-trifluoropropylcarbamate (CAS No. 2679859-27-7)

tert-butyl N-(1R)-1-(4-bromophenyl)-3,3,3-trifluoropropylcarbamate, with the CAS number 2679859-27-7, is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a tert-butyl group, a bromophenyl moiety, and a trifluoropropyl segment. These structural elements contribute to its potential utility in various biological and therapeutic applications.

The chemical structure of tert-butyl N-(1R)-1-(4-bromophenyl)-3,3,3-trifluoropropylcarbamate can be represented as follows: the tert-butyl group provides steric protection and enhances the stability of the molecule, while the bromophenyl moiety introduces halogenated aromaticity. The trifluoropropyl segment imparts unique electronic and steric properties, which can influence the compound's interactions with biological targets. The presence of the carbamate functional group further adds to its reactivity and potential for forming stable complexes with proteins and other biomolecules.

In recent years, there has been a growing interest in the development of fluorinated compounds for pharmaceutical applications due to their enhanced metabolic stability and improved pharmacokinetic properties. The trifluoromethyl group in tert-butyl N-(1R)-1-(4-bromophenyl)-3,3,3-trifluoropropylcarbamate is particularly noteworthy in this context. Studies have shown that fluorinated compounds can exhibit enhanced lipophilicity and reduced susceptibility to metabolic degradation, making them attractive candidates for drug development.

The bromophenyl moiety in tert-butyl N-(1R)-1-(4-bromophenyl)-3,3,3-trifluoropropylcarbamate also plays a crucial role in its biological activity. Bromine atoms are known to form strong interactions with biological targets, such as enzymes and receptors. This can lead to enhanced binding affinity and selectivity, which are essential for developing effective therapeutic agents. Research has demonstrated that brominated compounds can exhibit potent activity against various targets, including kinases and G protein-coupled receptors (GPCRs).

The tert-butyl group in tert-butyl N-(1R)-1-(4-bromophenyl)-3,3,3-trifluoropropylcarbamate serves as a protecting group that can be selectively removed under specific conditions. This feature makes the compound a valuable intermediate in synthetic routes leading to more complex molecules. The ability to manipulate the tert-butyl group allows chemists to fine-tune the properties of the final product, such as solubility and bioavailability.

In terms of synthetic methodology, the preparation of tert-butyl N-(1R)-1-(4-bromophenyl)-3,3,3-trifluoropropylcarbamate typically involves several steps. One common approach is to start with an appropriate brominated aromatic compound and introduce the trifluoromethylated propyl chain through a series of reactions such as nucleophilic substitution and coupling reactions. The carbamate functionality is then introduced by reacting the resulting amine with tert-butyl chloroformate or a similar reagent. This synthetic route has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The potential applications of tert-butyl N-(1R)-1-(4-bromophenyl)-3,3,3-trifluoropropylcarbamate are diverse and promising. In medicinal chemistry, it has been explored as a lead compound for developing new drugs targeting various diseases. For instance, studies have shown that similar compounds exhibit anti-inflammatory properties by modulating specific signaling pathways involved in inflammation. Additionally, there is ongoing research into its potential as an antiviral agent due to its ability to interfere with viral replication processes.

Beyond medicinal applications, tert-butyl N-(1R)-1-(4-bromophenyl)-3,3,3-trifluoropropylcarbamate has also found use in materials science and analytical chemistry. Its unique electronic properties make it suitable for use in sensors and other analytical devices where high sensitivity and selectivity are required. Furthermore, its stability under various conditions makes it a reliable choice for these applications.

In conclusion, tert-butyl N-(1R)-1-(4-bromophenyl)-3,3,3-trifluoropropylcarbamate (CAS No. 2679859-27-7) is a multifaceted compound with significant potential in both pharmaceutical research and materials science. Its unique combination of structural features provides a solid foundation for further exploration and development into novel therapeutic agents and advanced materials. As research continues to advance in these areas, it is likely that new applications for this compound will be discovered, further highlighting its importance in modern scientific endeavors.